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Get Quote

This technical guide provides a comprehensive overview of the expected spectroscopic data

for butanoic pentanoic anhydride (CAS No. 606490-27-1), a mixed carboxylic anhydride.[1]

[2][3] As direct experimental spectra for this specific compound are not readily available in

public databases, this document synthesizes foundational principles of spectroscopy with data

from related compounds to present a detailed, predictive analysis. This guide is intended for

researchers, scientists, and drug development professionals who require a thorough

understanding of the structural elucidation of mixed anhydrides.

Introduction to Mixed Anhydrides and Their
Significance
Mixed carboxylic anhydrides are reactive intermediates pivotal in organic synthesis, particularly

in acylation reactions and peptide bond formation. Their utility stems from the enhanced

electrophilicity of the carbonyl carbons compared to their parent carboxylic acids. Butanoic
pentanoic anhydride, with the molecular formula C₉H₁₆O₃ and a molecular weight of 172.22

g/mol , is an example of an asymmetrical anhydride, which can offer unique reactivity profiles.

[1][2] Accurate spectroscopic characterization is paramount for verifying the successful

synthesis and purity of these valuable reagents.
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A common route for the synthesis of mixed anhydrides involves the reaction of a carboxylic

acid with a carboxylic acid chloride or another anhydride, often in the presence of a

dehydrating agent or with heating.[4][5][6][7] For butanoic pentanoic anhydride, a plausible

synthetic route would be the reaction of butanoic acid with pentanoyl chloride, or vice versa, or

the reaction of the two carboxylic acids with a dehydrating agent like acetic anhydride under

heat.[4]

Infrared (IR) Spectroscopy: The Carbonyl Signature
Infrared spectroscopy is a powerful tool for identifying the presence of the anhydride functional

group. Carboxylic anhydrides are distinguished by the appearance of two distinct carbonyl

(C=O) stretching bands, arising from symmetric and asymmetric stretching vibrations of the two

carbonyl groups.[8][9][10]

Expected IR Data for Butanoic Pentanoic Anhydride:

Vibrational Mode
Expected Wavenumber
(cm⁻¹)

Intensity

Asymmetric C=O Stretch 1820 - 1800 Strong

Symmetric C=O Stretch 1750 - 1740 Strong

C-O Stretch 1100 - 1000 Strong

C-H Stretch (Alkyl) 2960 - 2850 Medium-Strong

Causality Behind the Spectral Features:

The two carbonyl stretching frequencies are a hallmark of the anhydride linkage (-CO-O-CO-).

[11][12] The higher frequency band corresponds to the asymmetric stretch, while the lower

frequency band is due to the symmetric stretch.[9][10] The exact positions of these bands can

be influenced by the electronic and steric effects of the attached alkyl groups. For acyclic

anhydrides, the higher frequency band is typically the more intense of the two.[9][11] The

strong C-O stretching band further confirms the anhydride structure.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
Probing the Molecular Skeleton
NMR spectroscopy provides detailed information about the carbon and hydrogen framework of

the molecule.

¹H NMR Spectroscopy
The ¹H NMR spectrum of butanoic pentanoic anhydride is expected to show distinct signals

for the protons on the butyl and pentyl chains. The protons alpha to the carbonyl groups will be

the most deshielded due to the electron-withdrawing effect of the anhydride functionality.

Predicted ¹H NMR Chemical Shifts for Butanoic Pentanoic Anhydride:

Proton Assignment
Predicted Chemical
Shift (δ, ppm)

Multiplicity Integration

α-CH₂ (Butanoyl) ~2.4 Triplet 2H

α-CH₂ (Pentanoyl) ~2.4 Triplet 2H

β-CH₂ (Butanoyl) ~1.7 Sextet 2H

β-CH₂ (Pentanoyl) ~1.7 Sextet 2H

γ-CH₂ (Pentanoyl) ~1.4 Multiplet 2H

CH₃ (Butanoyl) ~0.9 Triplet 3H

CH₃ (Pentanoyl) ~0.9 Triplet 3H

Interpretation of the ¹H NMR Spectrum:

The protons on the carbons directly attached to the carbonyl groups (α-protons) are expected

to resonate around 2.2-2.5 ppm. Due to the similarity of their electronic environments, the α-

CH₂ signals of the butanoyl and pentanoyl chains may overlap. The signals for the other

methylene and methyl groups will appear further upfield, with predictable multiplicities based on

the number of adjacent protons. For instance, the terminal methyl groups will appear as triplets

due to coupling with the adjacent methylene groups.
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¹³C NMR Spectroscopy
The ¹³C NMR spectrum will provide information on the different carbon environments within the

molecule. The carbonyl carbons are the most deshielded and will appear significantly

downfield.

Predicted ¹³C NMR Chemical Shifts for Butanoic Pentanoic Anhydride:

Carbon Assignment Predicted Chemical Shift (δ, ppm)

C=O (Butanoyl) ~165-175

C=O (Pentanoyl) ~165-175

α-CH₂ (Butanoyl) ~35

α-CH₂ (Pentanoyl) ~35

β-CH₂ (Butanoyl) ~18

β-CH₂ (Pentanoyl) ~26

γ-CH₂ (Pentanoyl) ~22

CH₃ (Butanoyl) ~13

CH₃ (Pentanoyl) ~14

Rationale for ¹³C Chemical Shifts:

The carbonyl carbons of anhydrides typically resonate in the range of 160-180 ppm.[11] Similar

to the ¹H NMR, the two carbonyl carbons may have very close or identical chemical shifts. The

chemical shifts of the alkyl carbons will decrease as their distance from the electron-

withdrawing anhydride group increases.[13]

Mass Spectrometry: Unveiling the Molecular Mass
and Fragmentation
Mass spectrometry provides the molecular weight of the compound and offers insights into its

structure through fragmentation patterns.
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Expected Mass Spectrometry Data for Butanoic Pentanoic Anhydride:

Ion m/z Interpretation

[M]⁺ 172 Molecular Ion

[C₄H₇O]⁺ 71 Butanoyl Acylium Ion

[C₅H₉O]⁺ 85 Pentanoyl Acylium Ion

[C₃H₇]⁺ 43 Propyl Cation

[C₄H₉]⁺ 57 Butyl Cation

Fragmentation Pathway:

A characteristic fragmentation pathway for carboxylic anhydrides is the cleavage of the C-O

bond to form acylium ions.[11] For butanoic pentanoic anhydride, two primary acylium ions

are expected: the butanoyl cation (m/z 71) and the pentanoyl cation (m/z 85). These acylium

ions are often prominent peaks in the mass spectrum. Further fragmentation of the alkyl chains

can also occur.

Experimental Protocols
The following are generalized, step-by-step methodologies for the synthesis and spectroscopic

analysis of butanoic pentanoic anhydride.

Synthesis of Butanoic Pentanoic Anhydride
Materials:

Butanoic acid

Pentanoyl chloride

Anhydrous diethyl ether or other suitable aprotic solvent

Pyridine (optional, as a scavenger for HCl)

Procedure:
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In a flame-dried, two-neck round-bottom flask equipped with a magnetic stirrer and a

dropping funnel under an inert atmosphere (e.g., nitrogen or argon), dissolve butanoic acid in

anhydrous diethyl ether.

Cool the solution in an ice bath.

Slowly add an equimolar amount of pentanoyl chloride to the stirred solution. If pyridine is

used, it should be added to the reaction mixture prior to the acid chloride.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or IR spectroscopy

(disappearance of the broad O-H stretch of the carboxylic acid).

Upon completion, if pyridine was used, filter the pyridinium hydrochloride salt.

Remove the solvent under reduced pressure.

Purify the resulting crude butanoic pentanoic anhydride by vacuum distillation.

Spectroscopic Analysis
Infrared (IR) Spectroscopy:

Acquire a background spectrum of the clean ATR crystal or KBr plates.

Apply a small drop of the purified butanoic pentanoic anhydride onto the ATR crystal or

between two KBr plates.

Record the IR spectrum, typically in the range of 4000-400 cm⁻¹.

Clean the ATR crystal or KBr plates thoroughly with an appropriate solvent.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Dissolve a small amount (5-10 mg) of the purified anhydride in a deuterated solvent (e.g.,

CDCl₃) in an NMR tube.
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Acquire the ¹H NMR spectrum.

Acquire the ¹³C NMR spectrum.

Process the spectra (Fourier transform, phase correction, and baseline correction).

Mass Spectrometry (MS):

Prepare a dilute solution of the sample in a volatile solvent (e.g., methanol or acetonitrile).

Introduce the sample into the mass spectrometer, typically using a direct infusion or a

GC/LC-MS system.

Acquire the mass spectrum in the desired mass range.

Visualizing the Structure and Fragmentation
To aid in the conceptualization of the molecule and its behavior in the mass spectrometer, the

following diagrams are provided.

CH3-CH2-CH2-C(=O)-O-C(=O)-CH2-CH2-CH2-CH3

Click to download full resolution via product page

Caption: Molecular structure of butanoic pentanoic anhydride.
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[C9H16O3]+•

m/z = 172

Butanoyl Acylium Ion
[C4H7O]+
m/z = 71

- •OC(O)C4H9

Pentanoyl Acylium Ion
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Caption: Primary fragmentation pathways in mass spectrometry.

Conclusion
The spectroscopic characterization of butanoic pentanoic anhydride relies on the

interpretation of key features in its IR, NMR, and mass spectra. This guide provides a detailed,

predictive framework for these analyses, grounded in the fundamental principles of organic

spectroscopy. By understanding the expected spectral data and the reasoning behind them,

researchers can confidently identify and assess the purity of this and other mixed carboxylic

anhydrides in their synthetic endeavors.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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